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Compound of Interest

Compound Name:
2-Acetoxy-2',4'-

difluoroacetophenone

Cat. No.: B130826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Acetoxy-2',4'-difluoroacetophenone is a fluorinated organic compound that serves as a

key intermediate in the synthesis of advanced pharmaceutical agents. Its primary significance

lies in its role as a precursor to potent antifungal drugs, most notably posaconazole. This

technical guide provides a comprehensive overview of its chemical properties, synthesis, and

its pivotal position in the development of antifungal therapies.

Chemical and Physical Properties
While specific experimental data for 2-Acetoxy-2',4'-difluoroacetophenone is limited in

publicly available literature, the following table summarizes its known properties. For context,

properties of its immediate precursor, 2',4'-difluoroacetophenone, are also provided.
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Property
2-Acetoxy-2',4'-
difluoroacetophenone

2',4'-Difluoroacetophenone
(Precursor)

CAS Number 122263-03-0[1] 364-83-0[2]

Molecular Formula C₁₀H₈F₂O₃[1] C₈H₆F₂O[3]

Molecular Weight 214.17 g/mol [1] 156.13 g/mol [3]

Appearance Pale Yellow Solid[1]
Colorless to light yellow

liquid[3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Methanol[1]

Insoluble in water

Melting Point Data not available Not applicable

Boiling Point Data not available 80-81 °C at 25 mmHg

Density Data not available 1.234 g/mL at 25 °C[3]

Synonyms for 2-Acetoxy-2',4'-difluoroacetophenone:

2-(Acetyloxy)-1-(2,4-difluorophenyl)ethanone[1]

2-Acetoxy-1-(2,4-difluorophenyl)ethanone[1]

[2-(2,4-difluorophenyl)-2-oxoethyl] acetate

Synthesis of 2-Acetoxy-2',4'-difluoroacetophenone
The primary synthetic route to 2-Acetoxy-2',4'-difluoroacetophenone involves the reaction of

2-chloro-2',4'-difluoroacetophenone with sodium acetate.

Experimental Protocol
Reaction: The synthesis is achieved by reacting 2-chloro-2',4'-difluoroacetophenone with

sodium acetate and sodium iodide (NaI) in a solvent such as dimethylformamide (DMF).
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Detailed Methodology: While a specific literature source with a detailed experimental protocol

for this exact transformation was not found in the search results, a general procedure based on

analogous reactions would involve:

Dissolving 2-chloro-2',4'-difluoroacetophenone in DMF.

Adding an excess of sodium acetate and a catalytic amount of sodium iodide.

Heating the reaction mixture and monitoring the reaction progress by a suitable technique

(e.g., TLC or LC-MS).

Upon completion, the reaction mixture would be cooled and partitioned between an organic

solvent (e.g., ethyl acetate) and water.

The organic layer would be washed, dried, and concentrated under reduced pressure to

yield the crude product.

Purification would typically be performed by column chromatography or recrystallization to

obtain pure 2-Acetoxy-2',4'-difluoroacetophenone.

Application in Antifungal Drug Synthesis
2-Acetoxy-2',4'-difluoroacetophenone is a critical building block in the multi-step synthesis of

posaconazole, a broad-spectrum triazole antifungal agent.

Role in the Posaconazole Synthesis Pathway
The synthesis of posaconazole from 2-Acetoxy-2',4'-difluoroacetophenone involves a series

of complex chemical transformations. The initial steps convert the acetophenone moiety into a

chiral epoxide, which is a key structural feature of the final drug molecule.
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Synthesis Pathway from 2-Acetoxy-2',4'-difluoroacetophenone to a Key Posaconazole Intermediate

2-Acetoxy-2',4'-difluoroacetophenone

Methylenation

2-(2,4-difluorophenyl)-2-propen-1-ol acetate ester

Hydrolysis

2-(2,4-difluorophenyl)-2-propen-1-ol

Regioselective Epoxidation

(S)-(-)-2-(2,4-difluorophenyl)oxirane-2-methanol
(Key Chiral Intermediate)

Click to download full resolution via product page

Caption: Key steps in the conversion of 2-Acetoxy-2',4'-difluoroacetophenone.
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Mechanism of Action of the Final Product
(Posaconazole)
As 2-Acetoxy-2',4'-difluoroacetophenone is a synthetic intermediate, it does not have a

therapeutic mechanism of action itself. However, the final product, posaconazole, is a potent

antifungal agent that functions by inhibiting the fungal cytochrome P450 enzyme lanosterol

14α-demethylase.

This enzyme is crucial for the synthesis of ergosterol, a vital component of the fungal cell

membrane. The inhibition of this enzyme leads to a depletion of ergosterol and an

accumulation of toxic methylated sterols, which disrupts the integrity and function of the cell

membrane, ultimately leading to fungal cell death.
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Caption: Inhibition of ergosterol synthesis by posaconazole.

Safety Information
A specific Safety Data Sheet (SDS) for 2-Acetoxy-2',4'-difluoroacetophenone (CAS 122263-

03-0) was not readily available. However, safety information for the closely related precursor,

2',4'-difluoroacetophenone (CAS 364-83-0), indicates that it is a combustible liquid that causes

skin and serious eye irritation, and may cause respiratory irritation[4]. Standard laboratory

safety precautions, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat, should be employed when handling these types of compounds. Work

should be conducted in a well-ventilated area.

Conclusion
2-Acetoxy-2',4'-difluoroacetophenone is a valuable intermediate for the pharmaceutical

industry, particularly in the synthesis of the potent antifungal agent posaconazole. While

detailed physicochemical and toxicological data on this specific compound are not extensively

documented, its synthetic utility is well-established. Researchers and drug development

professionals working with this compound should refer to the safety data of its precursors and

handle it with appropriate care in a laboratory setting. Its role in the creation of life-saving

antifungal medications underscores the importance of such specialized chemical intermediates

in modern medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usbio.net [usbio.net]

2. 2,4-Difluoroacetophenone | C8H6F2O | CID 67770 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemimpex.com [chemimpex.com]

4. fishersci.be [fishersci.be]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b130826?utm_src=pdf-body
https://www.fishersci.be/store/msds?partNumber=11465453&productDescription%3D2%27%2C4%27-DIFLUOROACETOPHENONE98%25%2C5G&countryCode=BE&language=en
https://www.benchchem.com/product/b130826?utm_src=pdf-body
https://www.benchchem.com/product/b130826?utm_src=pdf-custom-synthesis
https://www.usbio.net/biochemicals/001161/2Acetoxy24difluoroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroacetophenone
https://www.chemimpex.com/products/30402
https://www.fishersci.be/store/msds?partNumber=11465453&productDescription%3D2%27%2C4%27-DIFLUOROACETOPHENONE98%25%2C5G&countryCode=BE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: 2-Acetoxy-2',4'-difluoroacetophenone
(CAS 122263-03-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130826#2-acetoxy-2-4-difluoroacetophenone-cas-
number-122263-03-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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